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Thermodynamic Property Data for Ethylene

The tables below summarize key thermodynamic properties of ethylene (C₂H₄), compiled from the NIST

Standard Reference Data Program and other engineering resources [1] [2] [3].

Table 1: Fundamental Thermodynamic Properties of Ethylene

Property Value Units Source

Molecular Weight 28.054 g/mol [2] [3]

Melting Point 103.8 - 104.15 K [1] [2]

Boiling Point (at 1 atm) 169.35 - 169.40 K [1] [3]

Critical Temperature 282.35 - 282.5 K [1] [3]

Critical Pressure 5.04 - 5.06 MPa [1] [2] [3]

Critical Density 214 - 214.2 kg/m³ [2] [3]

Critical Volume 0.131 L/mol [1]

Gas Constant (Individual) 296.4 J/(kg·K) [2]
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Property Value Units Source

Triple Point Temperature 104.0 ± 0.1 K [1] [4]

Triple Point Pressure 0.000122 MPa [2]

Table 2: Phase Change and Energy Properties

Property Value Units Conditions Source

Enthalpy of Vaporization (ΔvapH) 13.544 kJ/mol At boiling point (169.40 K) [1]

Enthalpy of Fusion (ΔfusH) 3.351 kJ/mol At melting point [1]

Enthalpy of Sublimation (ΔsubH) 18.4 kJ/mol At 91.5 K [1]

Entropy of Vaporization (ΔvapS) 79.95 J/(mol·K) At boiling point [1]

Heat Capacity, Cp (gas) 42.9 J/(mol·K) At 25°C [2]

Heat Capacity, Cp (liquid) 67.4 J/(mol·K) At boiling point [2]

Thermal Conductivity 0.020 W/(m·°C) Not specified [2]

Table 3: Saturation Vapor Pressure According to Antoine Equation The Antoine Equation provides a

model for calculating vapor pressure: log₁₀(P) = A − [B / (T + C)], where P is pressure in bar and T is

temperature in Kelvin [1].

Temperature Range (K) A B C

149.37 to 188.57 3.87261 584.146 -18.307

Experimental Methods and Data Compilation

The thermodynamic data for ethylene is established through precise experimental methods.
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Measurement Protocols

Phase Change Data: Properties like boiling point, melting point, and critical point are determined
using highly controlled PVT (Pressure-Volume-Temperature) experiments. These methods involve

measuring the properties of ethylene under various temperatures and pressures to accurately locate
phase boundaries [1].

Enthalpy of Vaporization: This is commonly measured using calorimetry. The classic experiment
involves measuring the heat input required to vaporize a known quantity of liquid ethylene at a

constant temperature and pressure, typically at its boiling point [1].

Data Compilation and Reliability The provided data, especially from the NIST WebBook, is a compilation

from numerous primary research studies conducted over decades. Values are often presented as averages

from multiple experiments (e.g., boiling point as an "Average of 9 values") to ensure accuracy and reliability

[1]. The methodologies are considered foundational and robust, forming the basis for international standard

reference data.

Phase Behavior Diagram

The following diagram illustrates the relationship between pressure and temperature for ethylene,

highlighting its key thermodynamic states.
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This diagram shows the phases of ethylene coexist in equilibrium at the triple point. The vaporization curve

ends at the critical point, beyond which the distinct liquid and gas phases do not exist [1] [2].

Applications and Practical Considerations

Industrial Use: Ethylene is a primary feedstock for producing polymers (like polyethylene), ethylene
oxide, and ethanol [3]. Its high purity is critical in these processes.

Safety Handling: Ethylene is a highly flammable and explosive gas. It is not toxic but is a simple
asphyxiant. Containers may rupture violently under fire or heat conditions [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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